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Compound of Interest

Compound Name: Boc-Leu-Ser-Thr-Arg-AMC

Cat. No.: B15624219

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
7-Amino-4-methylcoumarin (AMC) is a versatile and widely used blue fluorescent dye.[1] Its

derivatives are particularly valuable as fluorogenic substrates for a variety of enzymatic assays,

including those for proteases and hydrolases.[2][3] The core principle of these assays lies in

the "turn-on" fluorescence mechanism. When AMC is conjugated to a substrate, such as a

peptide, its fluorescence is quenched.[2] Enzymatic cleavage of the substrate releases free

AMC, leading to a significant increase in fluorescence intensity that can be readily measured.

[2][3] This property provides a high signal-to-noise ratio, making AMC-based assays highly

sensitive and suitable for high-throughput screening.[2]

Photophysical and Chemical Properties of AMC
The photophysical properties of AMC are crucial for designing and executing fluorescence-

based experiments. The following table summarizes the key quantitative data for AMC.
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Property Value Source(s)

CAS Number 26093-31-2 [3][4][5][6]

Molecular Formula C₁₀H₉NO₂ [3][5][6]

Molecular Weight 175.18 g/mol [6]

Excitation Maximum (λex) 341-365 nm [1][5][7]

Emission Maximum (λem) 440-460 nm [1][7][8]

Molar Extinction Coefficient (ε) 17,800 M⁻¹cm⁻¹ (in Ethanol)

Quantum Yield (Φ) ~0.5 (in Ethanol) [9]

Principle of AMC-Based Fluorogenic Assays
The utility of AMC in enzyme assays stems from the significant change in its fluorescence upon

enzymatic activity. This "turn-on" mechanism is a form of static quenching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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